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Compound of Interest

Compound Name: 4-Bromo-N-chlorobenzamide

Cat. No.: B15476161 Get Quote

For Immediate Release

This technical guide serves as an in-depth resource for researchers, scientists, and drug

development professionals interested in the synthesis, properties, and potential applications of

4-Bromo-N-chlorobenzamide derivatives. Due to the ambiguity of the nomenclature "4-
Bromo-N-chlorobenzamide," this paper focuses on several well-defined isomers and related

compounds, providing their systematic IUPAC names, CAS numbers, and a summary of their

synthetic methodologies and biological activities.

Core Compounds and Identification
The term "4-Bromo-N-chlorobenzamide" can be interpreted in several ways, leading to

different chemical structures. This guide clarifies this ambiguity by focusing on specific,

identified derivatives. The table below summarizes the key identification parameters for a

selection of these compounds.
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Compound
Name

IUPAC Name CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

N-(4-

bromophenyl)-4-

chlorobenzamide

N-(4-

bromophenyl)-4-

chlorobenzamide

7461-40-7 C₁₃H₉BrClNO 310.57

4-Bromo-2-

chlorobenzamide

4-bromo-2-

chlorobenzamide
426265-73-8 C₇H₅BrClNO 234.48

N-(4-

bromophenyl)-2-

chlorobenzamide

N-(4-

bromophenyl)-2-

chlorobenzamide

66569-05-9 C₁₃H₉BrClNO 310.57

N-(4-

bromophenyl)-3-

chlorobenzamide

N-(4-

bromophenyl)-3-

chlorobenzamide

158525-83-8 C₁₃H₉BrClNO 310.57

Synthesis and Experimental Protocols
The synthesis of these derivatives generally involves the acylation of a substituted aniline with

a substituted benzoyl chloride. Below are detailed experimental protocols for the synthesis of

selected compounds.

General Synthesis of N-(Aryl)-halobenzamides
The primary synthetic route to N-(aryl)-halobenzamides is the condensation reaction between a

halo-substituted aniline and a halo-substituted benzoyl chloride. The reaction is typically carried

out in an inert solvent in the presence of a base to neutralize the hydrochloric acid byproduct.

Experimental Workflow for the Synthesis of N-(4-bromophenyl)-2-chlorobenzamide:
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Caption: General workflow for the synthesis of N-(4-bromophenyl)-2-chlorobenzamide.

Detailed Protocol for N-(4-bromophenyl)-4-chlorobenzamide:

To a solution of 4-bromoaniline (1.72 g, 10 mmol) and triethylamine (1.5 mL, 11 mmol) in

anhydrous acetone (50 mL), 4-chlorobenzoyl chloride (1.75 g, 10 mmol) is added dropwise with

stirring. The reaction mixture is then refluxed for 4 hours. After cooling to room temperature, the

mixture is poured into cold water (200 mL). The resulting precipitate is filtered, washed with

water, and recrystallized from ethanol to yield the pure product.

Detailed Protocol for 4-Bromo-2-chlorobenzamide:
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4-Bromo-2-chlorobenzonitrile can be partially hydrolyzed to 4-bromo-2-chlorobenzamide. The

nitrile is treated with a controlled amount of acid or base in a suitable solvent system. Reaction

conditions must be carefully monitored to prevent complete hydrolysis to the carboxylic acid.

Biological Activity and Potential Applications
Derivatives of 4-Bromo-N-chlorobenzamide have been investigated for a range of biological

activities, positioning them as interesting scaffolds for drug discovery and agrochemical

development.

Anticancer Activity
Several N-(bromophenyl)-chlorobenzamide derivatives have demonstrated antiproliferative

activity against various cancer cell lines. The mechanism of action for some of these

compounds is thought to involve the inhibition of critical cellular processes.

Compound Cell Line IC₅₀ (µM) Reference

N-(4-(4-

bromophenyl)thiazol-

2-yl)-2-

chloroacetamide

derivatives

MCF-7 (Breast) <50 [1]

N-(4-bromophenyl)-2-

chlorobenzamide

analogs

MCF-7 (Breast) <50 [1]

Antimicrobial Activity
The antimicrobial potential of these compounds has also been explored. For instance,

derivatives of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide have shown potent activity

against Gram-positive bacteria, with a proposed mechanism of disrupting lipid biosynthesis.[1]

Insecticidal Activity
N-(4-Bromophenyl)-2-chlorobenzamide has been identified as a potential insecticide.[1] Its

mechanism of action is believed to be the inhibition of chitin synthesis, a crucial component of
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the insect exoskeleton.[1] This targeted action suggests a potential for developing insecticides

with greater selectivity and reduced off-target effects.

Signaling Pathways
While detailed signaling pathway elucidations for most of these specific compounds are still

under investigation, their biological activities suggest interactions with key cellular pathways.

For example, the anticancer effects likely involve the modulation of pathways related to cell

cycle control, apoptosis, and proliferation. The chitin synthesis inhibition points to a disruption

of the metabolic pathways responsible for insect growth and development.

Logical Relationship of a Putative Anticancer Mechanism:
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Caption: A potential mechanism of anticancer action for 4-Bromo-N-chlorobenzamide
derivatives.
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Conclusion
The 4-Bromo-N-chlorobenzamide scaffold and its derivatives represent a promising area of

research with demonstrated potential in oncology, infectious disease, and agriculture. The

synthetic accessibility and the tunability of the substitution patterns on the aromatic rings allow

for the generation of diverse chemical libraries for further screening and optimization. Future

work should focus on elucidating the specific molecular targets and detailed mechanisms of

action to fully realize the therapeutic and commercial potential of this class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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